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Compound of Interest

Compound Name: Einecs 301-195-8

Cat. No.: B15180892 Get Quote

Technical Support Center: Einecs 301-195-8
Experiments
Welcome to the technical support center for experiments involving Einecs 301-195-8, also

known as (R)-Glycolic acid, compound with (S-(R,S))-2-(methylamino)-1-phenylpropanol(1:1).

This resource is designed for researchers, scientists, and drug development professionals to

troubleshoot and resolve inconsistencies in their experimental results.

Frequently Asked Questions (FAQs)
Q1: What is Einecs 301-195-8 and what are its primary applications?

Einecs 301-195-8 is the European Inventory of Existing Commercial Chemical Substances

number for the salt formed between ephedrine and glycolic acid. Given the pharmacological

activity of ephedrine, this compound is likely used in pharmaceutical research and

development, potentially as an active pharmaceutical ingredient (API) or an intermediate. Its

applications can be inferred to include analytical method development, stability testing, and

formulation studies.

Q2: I am observing batch-to-batch variability in my experimental outcomes. What could be the

cause?
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Batch-to-batch variability can stem from several factors related to the purity and stability of

Einecs 301-195-8. Inconsistent synthesis and purification processes can lead to varying levels

of impurities. For instance, the synthesis of ephedrine, a key component, can result in

diastereomers (like pseudoephedrine) and other related substances if not carefully controlled. It

is crucial to have a certificate of analysis (CoA) for each batch detailing the purity and impurity

profile.

Q3: My solution of Einecs 301-195-8 shows a gradual decrease in concentration over time.

Why is this happening?

The stability of ephedrine salts in solution can be influenced by storage conditions, including

temperature, pH, and exposure to light and air. Ephedrine can undergo oxidation, and one

identified degradation product is methcathinone. Furthermore, microbial contamination,

especially in non-sterile aqueous solutions, can lead to the degradation of the compound.

Q4: I am struggling with the chiral separation of ephedrine isomers in my analysis. What can I

do?

The chiral separation of ephedrine and its isomers, such as pseudoephedrine, can be

challenging. Success often depends on the selection of the appropriate chiral stationary phase

for your HPLC column and optimization of the mobile phase composition. The use of achiral

modifiers in the gas phase has also been explored for the separation of chiral impurities in

amphetamine-type substances, which could be a relevant area of investigation.

Troubleshooting Guides
Guide 1: Inconsistent Results in Analytical
Quantification (HPLC)
This guide addresses common issues leading to variable results when quantifying Einecs 301-
195-8 using High-Performance Liquid Chromatography (HPLC).
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Observed Problem Potential Cause Recommended Solution

Peak Tailing or Splitting

1. Column degradation. 2.

Inappropriate mobile phase

pH. 3. Presence of interfering

impurities.

1. Use a new column or a

guard column. 2. Adjust the

mobile phase pH to ensure

complete ionization of the

analyte. 3. Review the

synthesis and purification

process of the compound.

Shifting Retention Times

1. Inconsistent mobile phase

preparation. 2. Fluctuations in

column temperature. 3.

Column aging.

1. Prepare fresh mobile phase

daily and ensure accurate

composition. 2. Use a column

oven to maintain a constant

temperature. 3. Equilibrate the

column thoroughly before each

run.

Baseline Noise or Drift

1. Contaminated mobile phase

or detector. 2. Air bubbles in

the system. 3. Detector lamp

nearing the end of its life.

1. Filter all solvents and flush

the system. 2. Degas the

mobile phase. 3. Replace the

detector lamp.

Guide 2: Stability Study Failures
This guide provides troubleshooting for common problems encountered during stability studies

of Einecs 301-195-8 solutions.
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Observed Problem Potential Cause Recommended Solution

Unexpected Degradation

Products

1. Oxidation of the ephedrine

moiety. 2. Hydrolysis of the

glycolic acid salt. 3. Microbial

contamination.

1. Store solutions protected

from light and under an inert

atmosphere (e.g., nitrogen).

Consider adding an antioxidant

to the formulation.[1] 2. Control

the pH of the solution;

ephedrine salts are generally

more stable in acidic

conditions. 3. Prepare

solutions under sterile

conditions and consider adding

a preservative if appropriate for

the application.[2]

Loss of Potency

1. Adsorption to container

surfaces. 2. Temperature-

dependent degradation.

1. Use low-adsorption

containers (e.g., polypropylene

syringes have shown good

stability for ephedrine sulfate).

[3] 2. Conduct studies at

controlled temperatures (e.g.,

4°C and ambient) to determine

optimal storage conditions.[3]

Experimental Protocols
Protocol 1: High-Performance Liquid Chromatography
(HPLC) Method for Quantification
This protocol provides a general methodology for the quantification of Einecs 301-195-8.

1. Instrumentation:

High-Performance Liquid Chromatograph with a UV detector.

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).
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2. Reagents:

Acetonitrile (HPLC grade).

Water (HPLC grade).

Phosphate buffer (pH adjusted to 3.0 with phosphoric acid).

Einecs 301-195-8 reference standard.

3. Chromatographic Conditions:

Mobile Phase: A gradient of phosphate buffer and acetonitrile.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 215 nm.

Injection Volume: 10 µL.

4. Standard and Sample Preparation:

Prepare a stock solution of the reference standard in the mobile phase.

Create a series of calibration standards by diluting the stock solution.

Prepare sample solutions at a similar concentration to the standards.

5. Analysis:

Inject the standards to generate a calibration curve.

Inject the sample solutions.

Quantify the amount of Einecs 301-195-8 in the samples by comparing their peak areas to

the calibration curve.
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Protocol 2: Stability Study of an Aqueous Solution
This protocol outlines a basic stability study for an aqueous solution of Einecs 301-195-8.

1. Materials:

Einecs 301-195-8.

Purified water.

pH meter.

HPLC system.

Storage containers (e.g., polypropylene vials).

Temperature-controlled chambers (e.g., 4°C and 25°C/60% RH).

2. Procedure:

Prepare a solution of Einecs 301-195-8 in purified water to a known concentration.

Measure and record the initial pH and appearance of the solution.

Aseptically dispense the solution into multiple storage containers.

Store the containers in the specified temperature-controlled chambers.

At predetermined time points (e.g., 0, 1, 2, 4 weeks, and 1, 2, 3 months), withdraw a sample

from each storage condition.

Analyze the samples for:

Appearance (visual inspection).

pH.

Assay (concentration) by HPLC.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15180892?utm_src=pdf-body
https://www.benchchem.com/product/b15180892?utm_src=pdf-body
https://www.benchchem.com/product/b15180892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Related substances (degradation products) by HPLC.

3. Data Analysis:

Plot the concentration of Einecs 301-195-8 as a function of time for each storage condition.

Identify and quantify any significant degradation products.

Determine the shelf-life of the solution under the tested conditions.
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Caption: A generalized workflow for the analysis of Einecs 301-195-8, highlighting key stages

for potential troubleshooting.
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Caption: A decision-making flowchart for conducting and troubleshooting a stability study of

Einecs 301-195-8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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